Cas no 78910-06-2 (1-ethyl-1H-1,2,3-triazole)

• Product Name: 1-ethyl-1H-1,2,3-triazole
• CAS No: 78910-06-2
• MF: C₄H₇N₃
• MW: 97.1184799671173
• CID: 4188199
• PubChem ID: 10887837
• Update Time: 2025-04-23

1-ethyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-ethyl-
• 1-Ethyl-1H-1,2,3-triazole
• 1-Ethyl-1H-1,2,3-triazole (ACI)
• 1-Ethyl-1,2,3-triazole
• 1-Ethyltriazole
• D80212
• triazole ethyl ester
• DB-162542
• CS-0152001
• SY317630
• AKOS024015714
• MFCD18324607
• 78910-06-2
• 1-ethyl-1H-1,2,3-triazole

• Inchi： 1S/C4H7N3/c1-2-7-4-3-5-6-7/h3-4H,2H2,1H3
• InChI Key： ALNWCYLRUYXLCD-UHFFFAOYSA-N
• SMILES： N1C=CN(CC)N=1

Computed Properties

• Exact Mass: 97.063997236g/mol
• Monoisotopic Mass: 97.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-ethyl-1H-1,2,3-triazole

Chemical Compound CAS No. 78910-06-2: 1H-1,2,3-Triazole, 1-Ethyl-

The compound CAS No. 78910-06-2, also known as 1H-1,2,3-triazole, 1-ethyl-, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are five-membered rings containing three nitrogen atoms and two carbon atoms. The 1H designation indicates the position of the hydrogen atom on the ring structure.

Triazoles are widely studied due to their unique electronic properties and potential applications in various industries. The 1H-1,2,3-triazole derivative with an ethyl group substitution at position 1 has been explored for its role in click chemistry reactions. Click chemistry is a rapidly growing field that focuses on the development of efficient and selective reactions for forming covalent bonds. The azide–alkyne cycloaddition (CuAAC) reaction is a prime example of such processes and has been extensively utilized in the synthesis of complex molecules.

Recent advancements in synthetic methodologies have highlighted the importance of triazole derivatives as building blocks for functional materials. For instance, researchers have employed CAS No. 78910-06-2 in the synthesis of stimuli-responsive polymers and advanced drug delivery systems. These materials exhibit dynamic behavior under external stimuli such as temperature or pH changes, making them highly relevant for biomedical applications.

In addition to its role in polymer chemistry, 1H-1,2,3-triazole, 1-ethyl- has been investigated for its potential in catalysis. The nitrogen-rich structure of this compound provides a platform for coordinating metal ions or serving as a ligand in homogeneous catalysis systems. Recent studies have demonstrated its effectiveness as a catalyst in cross-coupling reactions and enantioselective syntheses.

The synthesis of CAS No. 78910-06-2 typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity levels. One common approach involves the reaction of an alkyne with an azide under copper-catalyzed conditions to form the triazole ring structure. Subsequent functionalization steps allow for the introduction of substituents such as the ethyl group at position 1.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and stability under different conditions.

Looking ahead, the demand for compounds like CAS No. 78910-06-2 is expected to grow due to their versatility across multiple applications. Ongoing research continues to uncover new roles for triazoles in areas such as energy storage materials and electronic devices.